Cas no 1807-36-9 (8-methylchromen-2-one)

• Product Name: 8-methylchromen-2-one
• CAS No: 1807-36-9
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• CID: 1371571
• PubChem ID: 15734
• Update Time: 2025-04-20

8-methylchromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-methylchromen-2-one
• COUMARIN, 8-METHYL-
• 8-Methyl-2H-1-benzopyran-2-one
• 8-Methyl-cumarin
• 8-Methylcoumarin
• AC1L26II
• 8-methyl-2H-chromen-2-one
• BRN 0121434
• 8-methyl-chromen-2-one
• 8-methyl-coumarin
• 2H-1-Benzopyran-2-one, 8-methyl-
• CTK4D7692
• AKOS006279038
• UNII-V8PST2379Y
• SY300597
• MFCD01731764
• 8-Methyl-2H-chromen-2-one #
• 2H-1-Benzopyran-2-one, 8-methyl- (9CI)
• 8-Methyl coumarin
• 1807-36-9
• V8PST2379Y
• 5-17-10-00170 (Beilstein Handbook Reference)
• Q27291670
• DTXSID60170995
• SCHEMBL836924

• Inchi： 1S/C10H8O2/c1-7-3-2-4-8-5-6-9(11)12-10(7)8/h2-6H,1H3
• InChI Key： VSIIJVGRUZNHCF-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=CC=C(C)C1=2)=O

Computed Properties

• Exact Mass: 160.05244
• Monoisotopic Mass: 160.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.3

Experimental Properties

• Density: 1.0924 (rough estimate)
• Melting Point: 110.5°C
• Boiling Point: 246.06°C (rough estimate)
• Flash Point: 123.3°C
• Refractive Index: 1.5300 (estimate)
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives